ethyl 6-chloro-4-[(4-cyanophenyl)amino]quinoline-3-carboxylate

• IUPAC Name: ethyl 6-chloro-4-(4-cyanoanilino)quinoline-3-carboxylate
• InChI: InChI=1S/C19H14ClN3O2/c1-2-25-19(24)16-11-22-17-8-5-13(20)9-15(17)18(16)23-14-6-3-12(10-21)4-7-14/h3-9,11H,2H2,1H3,(H,22,23)
• InChI Key: OURJBGRWTRDWKL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C2C=CC(=CC2=C1NC3=CC=C(C=C3)C#N)Cl
• Molecular Formula: C19H14ClN3O2
• Molecular Weight: 351.8 g/mol

Description

“Ethyl 6-chloro-4-[(4-cyanophenyl)amino]quinoline-3-carboxylate” is a chemical compound. It is a derivative of quinoline, a type of heterocyclic compound. Quinoline derivatives have been widely studied in drug molecules due to their good biological activity.

Synthesis Analysis

The synthesis of such compounds often involves the use of precursors in reactions leading to the construction of heterocycles. Cyanoacetohydrazides, for example, have been used as precursors in reactions leading to the construction of heterocycles.

Molecular Structure Analysis

The molecular structure of “ethyl 6-chloro-4-[(4-cyanophenyl)amino]quinoline-3-carboxylate” can be determined using various spectroscopic techniques. X-ray diffraction (XRD) can be used to confirm its single crystal structure. The optimized molecular crystal structures can be determined on the basis of density functional theory (DFT) calculations.

Chemical Reactions Analysis

The chemical reactivity of compounds like “ethyl 6-chloro-4-[(4-cyanophenyl)amino]quinoline-3-carboxylate” can be quite complex. For instance, cyanoacetic acid hydrazide, a commonly used substituted hydrazide, can act as an ambident nucleophile, meaning it can act as both an N- and C-nucleophile.

Mechanism of Action

While the specific mechanism of action for “ethyl 6-chloro-4-[(4-cyanophenyl)amino]quinoline-3-carboxylate” is not mentioned in the sources, it’s worth noting that quinoline derivatives have been found to exhibit a variety of biological activities and pharmacological properties.

Future Directions

The future research directions could involve exploring new derivatives of quinoline compounds due to their diverse biological activities and pharmacological properties. The rapid development of organic synthesis technology could lead to more reports on the synthesis methods of such compounds.